2-Chloromethyl-3,5-dimethoxy-pyrazine
Cat. No. B8364748
M. Wt: 188.61 g/mol
InChI Key: UGDFAAADQOXVME-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:1][O:2][c:3]1[c:4]([CH2:11][OH:12])[n:5][cH:6][c:7]([O:9][CH3:10])[n:8]1.[Cl:17][CH2:18][Cl:19].[S:13]([Cl:14])([Cl:15])=[O:16]>>[CH3:1][O:2][c:3]1[c:4]([CH2:11][Cl:15])[n:5][cH:6][c:7]([O:9][CH3:10])[n:8]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COc1cnc(CO)c(OC)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S(Cl)Cl
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Outcomes
Product
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Name
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Type
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product
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Smiles
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COc1cnc(CCl)c(OC)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
